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Core Gas-Phase Thermochemical Data

The following table summarizes key quantitative gas-phase thermochemical data for phosphoryl fluoride,

as provided by the National Institute of Standards and Technology (NIST) Standard Reference Database [1]

[2].

Property Value Units Conditions

Standard Enthalpy of Formation (ΔfH°gas) -1254.25 kJ/mol 298.15 K, 1 bar

Standard Entropy (S°gas, 1 bar) 285.41 J/mol·K 298.15 K, 1 bar

Molecular Weight 103.9684 g/mol -

The gas-phase heat capacity (Cₚ) is described by a Shomate equation with two temperature ranges [1] [2].

The parameters are as follows:

Shomate Equation: Cₚ° = A + B*t + C*t² + D*t³ + E/t² (where t = temperature [K]

/ 1000)
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Temperature Range (K) A B C D E

298 - 1100 40.13209 152.4223 -133.0863 41.85757 -0.539184

1100 - 6000 107.0083 0.601463 -0.121447 0.008394 -6.730131

Formation, Detection, and Relevance

Phosphoryl fluoride is not typically a primary target of synthesis but is a significant decomposition product

in certain systems, most notably in lithium-ion battery failure.

Formation Pathway in Li-ion Batteries

The most well-documented route to POF₃ formation is through the thermal decomposition of lithium

hexafluorophosphate (LiPF₆), a common salt in lithium-ion battery electrolytes, particularly in the presence

of moisture [3] [4]. The reaction pathway is as follows:
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Diagram of the thermal decomposition and hydrolysis pathway of LiPF₆ leading to the formation and

breakdown of POF₃.

Quantitative measurements from battery fire tests found that some commercial lithium-ion batteries can emit

15–22 mg of POF₃ per Wh of nominal battery energy capacity [3].

Detection and Analysis Methods

FTIR Spectroscopy: Quantitative, time-resolved measurement of POF₃ and other gases like HF in

battery emission studies [3].
Fullerenol-based Sensors: An emerging research area where hydroxylated fullerene materials are

investigated for detecting toxic fluoride gases like POF₃ and HF due to hydrogen bonding interactions.
Studies use Density Functional Theory (DFT) to model adsorption mechanisms [4].

NMR Spectroscopy: Used to identify and quantify fluorine-containing species, such as PO₃F²⁻, in
solid degradation products from mechanochemical processes [5].

Research Context and Safety Notes

Toxicological Concern: POF₃ is recognized as a reactive and potentially toxic gas. It readily

hydrolyzes in the presence of water to ultimately form hydrofluoric acid (HF), a known toxicant [3]. Its
chlorine analog, POCl₃, is highly toxic, suggesting POF₃ may be similarly or more hazardous [3].

Industrial Relevance: Understanding and managing POF₃ and other fluoride emissions is a critical
safety consideration in the development, use, and recycling of lithium-ion batteries, especially for

large-scale energy storage [3] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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